Cas no 93426-89-2 (b-D-Galactopyranoside, methyl6-O-(3-deoxy-3-fluoro-b-D-galactopyranosyl)-)

• Product Name: b-D-Galactopyranoside, methyl6-O-(3-deoxy-3-fluoro-b-D-galactopyranosyl)-
• CAS No: 93426-89-2
• MF: C₁₃H₂₃FO₁₀
• MW: 358.314129114151
• CID: 809283
• PubChem ID: 125020
• Update Time: 2025-04-19

b-D-Galactopyranoside, methyl6-O-(3-deoxy-3-fluoro-b-D-galactopyranosyl)- Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside, methyl6-O-(3-deoxy-3-fluoro-b-D-galactopyranosyl)-
• methyl O-(3-deoxy-3-fluorogalactopyranosyl)(1-6)galactopyranoside
• Methyl 6-O-(3-deoxy-3-fluorohexopyranosyl)hexopyranoside
• Med-fgal-gal
• 93426-89-2
• DTXSID90918443

• Inchi： 1S/C13H23FO10/c1-21-12-11(20)10(19)8(17)5(24-12)3-22-13-9(18)6(14)7(16)4(2-15)23-13/h4-13,15-20H,2-3H2,1H3/t4-,5-,6+,7+,8+,9-,10+,11-,12-,13-/m1/s1
• InChI Key： NJFLCQBZFZJEIT-BHMAHVOGSA-N
• SMILES： F[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@H](OC)O1)O)O)O)O

Computed Properties

• Exact Mass: 358.12752509g/mol
• Monoisotopic Mass: 358.12752509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 158Ų